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The table below summarizes the key chemical properties and storage recommendations for TRK-IN-16

based on current supplier data.

Property Specification

CAS Number 1365212-81-2 [1] [2]

Molecular Formula C₁₉H₂₀FN₅O [1] [2]

Molecular Weight 353.39 g/mol [1] [2]

Recommended Storage (Powder) -20°C for 3 years [1]

Recommended Storage (Solution) -80°C for 1 year [1]

Shipping Conditions On blue ice or at ambient temperature [1]

Frequently Asked Questions

Here are answers to common questions based on the available data:

What is the best way to store a stock solution of TRK-IN-16 for long-term use? It is recommended

to store TRK-IN-16 solutions at -80°C, where they can be stable for up to one year. For short-term
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storage of frequently used solutions, the supplier suggests that the powder form is stable for three years

at -20°C, but the stability of solutions at this higher temperature is not specified [1].

What solvents are recommended for preparing TRK-IN-16 solutions? The search results do not

provide explicit solubility data or recommended solvents for TRK-IN-16. One source mentions that

common co-solvents like DMSO, PEG300, and Tween 80 are available for purchase for use in

formulation protocols [1]. Preliminary solubility testing in standard solvents is advised.

Is there a known protocol for creating an in vivo dosing formulation? One supplier provides a

sample in vivo formulation calculation for reference. The example uses a mixture of 5% DMSO,

30% PEG300, 5% Tween 80, and 60% Saline/PBS/ddH₂O to achieve a working concentration of 2

mg/mL [1]. This is a generic example, and the exact protocol should be optimized for your specific

experimental needs.

Experimental Troubleshooting Guide

The following workflow outlines a recommended approach for handling TRK-IN-16, especially in the

absence of comprehensive stability data.
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Start: Plan TRK-IN-16 Experiment

Prepare Stock Solution

Aliquot for Storage

Long-Term Storage

Thawing & Use
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Discoloration Before Use
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If abnormal, do not use.
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 Abnormal
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Key Technical Considerations
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Given the lack of specific data, here are critical points to consider for your experiments:

Stability Monitoring is Crucial: In the absence of concrete data, you must establish your own
stability-indicating methods. High-Performance Liquid Chromatography (HPLC) is the standard

technique for tracking the concentration of the parent compound and detecting the emergence of
degradation products over time.

Avoid Repeated Freeze-Thaw Cycles: The practice of aliquoting is recommended specifically to
minimize repeated freezing and thawing of the stock solution, which is a common cause of compound

degradation and loss of potency.
Document Everything: Meticulously record the solvent used, stock concentration, storage conditions

(including freezer temperature logs), and the date of preparation for every solution. This
documentation is essential for troubleshooting and ensuring experimental reproducibility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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